Cas no 2680681-59-6 (Tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate)

• Product Name: Tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate
• CAS No: 2680681-59-6
• MF: C₁₁H₁₉F₂NO₂
• MW: 235.270870447159
• CID: 5646487
• PubChem ID: 165937949
• Update Time: 2025-05-21

Tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28276024
• tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate
• 2680681-59-6
• Tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate

• Inchi： 1S/C11H19F2NO2/c1-9(2,3)16-8(15)10(4)5-6-14-7-11(10,12)13/h14H,5-7H2,1-4H3
• InChI Key： IPQRFZOEZOLGTF-UHFFFAOYSA-N
• SMILES： FC1(CNCCC1(C(=O)OC(C)(C)C)C)F

Computed Properties

• Exact Mass: 235.13838517g/mol
• Monoisotopic Mass: 235.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate

Research Brief on Tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate (CAS: 2680681-59-6)

Tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate (CAS: 2680681-59-6) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and other therapeutic areas. Recent studies have highlighted its potential in the development of novel pharmaceuticals due to its unique structural features, including the presence of fluorine atoms, which enhance metabolic stability and bioavailability.

Recent research has focused on the synthetic routes and applications of Tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study reported that the incorporation of this compound into the scaffold of GABAergic ligands improved their binding affinity and selectivity, suggesting its potential in the treatment of anxiety and epilepsy.

Another significant advancement involves the use of Tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate in the development of protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its role in the synthesis of novel inhibitors targeting viral proteases, including those of SARS-CoV-2. The researchers found that the fluorinated piperidine moiety enhanced the inhibitors' potency by optimizing interactions with the protease active site, thereby offering a promising avenue for antiviral drug development.

In addition to its pharmacological applications, recent work has also investigated the compound's physicochemical properties. A 2023 paper in the Journal of Fluorine Chemistry detailed a comprehensive analysis of its stability, solubility, and reactivity under various conditions. These findings are critical for optimizing its use in large-scale pharmaceutical manufacturing and ensuring consistent quality in drug formulations.

Looking ahead, the versatility of Tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate positions it as a valuable tool in drug discovery. Ongoing research is exploring its potential in other therapeutic areas, such as oncology and inflammation, where its structural features may confer advantages in drug design. Furthermore, efforts are underway to develop more efficient and sustainable synthetic methods for this compound, aligning with the growing emphasis on green chemistry in the pharmaceutical industry.

In conclusion, Tert-butyl 3,3-difluoro-4-methylpiperidine-4-carboxylate (CAS: 2680681-59-6) represents a promising intermediate with broad applications in medicinal chemistry. Its recent advancements in GABA receptor modulation, protease inhibition, and physicochemical characterization underscore its potential to contribute to the development of next-generation therapeutics. Continued research and innovation in this area are expected to further unlock its value in addressing unmet medical needs.